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Compound of Interest

Compound Name: Trisodium orthoborate

Cat. No.: B083475

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the hygroscopic properties of three common
forms of sodium tetraborate: anhydrous sodium tetraborate (NazB4O~7), sodium tetraborate
pentahydrate (NazB40O7-5H20), and sodium tetraborate decahydrate (NazB4O7-10H20),
commonly known as borax. Understanding the differences in how these compounds interact
with atmospheric moisture is critical for applications in research, pharmaceutical formulations,
and manufacturing, where stability and material integrity are paramount.

Comparison of Hygroscopic Properties

The tendency of a substance to attract and hold water molecules from the surrounding
environment is known as hygroscopicity. In the case of sodium borates, this property is largely
determined by their degree of hydration. Anhydrous sodium tetraborate, lacking any water of
crystallization, exhibits the strongest affinity for moisture, while the hydrated forms are
comparatively more stable under specific humidity conditions.
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. Sodium Sodium
Anhydrous Sodium
Tetraborate Tetraborate
Property Tetraborate
Pentahydrate Decahydrate
(NazB40O7)
(Na2B407-5H20) (Na2B407-10H20)
Strongly hygroscopic. ) Hygroscopic.[3][4]
) Less hygroscopic than
o [1] Readily absorbs Can lose water of
Hygroscopicity ] ] the decahydrate form. S
moisture from the air. 2] crystallization in
[1] warm, dry air.[5]
) Colorless or white, ]
White, odorless White, hard crystals,
odorless crystals or _
Appearance powder or glassy ) granules, or crystalline
free-flowing powder.
crystals.[1][6] powder.[9][10]
[718]
The decahydrate and
] ] Stable under normal pentahydrate forms
Will absorb moisture N i
storage conditions. are rapidly and
- to form the ) ]
Stability [11] Begins to lose reversibly

pentahydrate or

decahydrate.[1]

water of hydration at
252°F (122°C).[12]

interconverted at 60%
relative humidity and
20-25°C.[3]

Moisture Transition

Rapidly hydrates in
the presence of
atmospheric moisture.
[11]

Transitions to the
decahydrate form at
relative humidity
above 60% (at 20-
25°C).[3]

Loses water to form
the pentahydrate at
relative humidity
below 60% (at 20-
25°C).[3]

Experimental Protocols for Determining
Hygroscopicity

The hygroscopicity of powdered solids like sodium borates can be quantitatively determined

using several established methods. Two common techniques are Dynamic Vapor Sorption

(DVS) and the static gravimetric method using saturated salt solutions.

Dynamic Vapor Sorption (DVS)
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This is a precise and automated method for determining water sorption isotherms.
Methodology:

o Asmall, accurately weighed sample of the sodium borate is placed in the DVS instrument's
microbalance.

o The sample is initially dried under a stream of dry nitrogen gas to establish a baseline
weight.

e The relative humidity (RH) of the nitrogen stream is then incrementally increased in a
stepwise manner (e.g., from 0% to 90% RH in 10% increments).

o At each RH step, the sample's weight is continuously monitored until it reaches equilibrium
(i.e., when the rate of weight change is negligible).

e Once the maximum RH is reached, the humidity is incrementally decreased to measure the
desorption isotherm.

e The change in mass at each RH step is recorded and plotted against the relative humidity to
generate a moisture sorption isotherm.

Static Gravimetric Method (using Saturated Salt
Solutions)

This method relies on creating controlled humidity environments using saturated aqueous salt
solutions.

Methodology:

o Aseries of desiccators are prepared, each containing a saturated solution of a specific salt to
maintain a known, constant relative humidity at a constant temperature (as per ASTM E104).

o A precisely weighed amount of the dry sodium borate sample is placed in a weighing bottle
or dish.

» The open sample container is then placed in one of the desiccators.
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e The sample is stored in the desiccator for a period sufficient to reach equilibrium with the
surrounding atmosphere (this can range from several days to weeks).

» The sample is periodically weighed until a constant weight is achieved.

e The percentage increase in weight is calculated to determine the moisture content at that
specific relative humidity.

e This process is repeated for each of the different relative humidity environments to construct
a moisture sorption isotherm.

Visualization of Sodium Borate Hydration States

The relationship and transitions between the different forms of sodium tetraborate based on
environmental moisture can be visualized as follows:

Moisture Absorption
. . o
Anhydrous Moisture Absorp tloi» Pentahydrate (RH > 60%) Decahydrate
Naz2B40y7 Dehydration Naz2B407-5H20 Water Loss Naz2B407-10H20
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Click to download full resolution via product page

Hydration and dehydration pathways of sodium tetraborate.

In summary, the hygroscopicity of sodium borates is a critical factor to consider in their
handling, storage, and application. Anhydrous sodium tetraborate is the most hygroscopic,
readily absorbing atmospheric moisture. The pentahydrate and decahydrate forms exist in a
dynamic equilibrium, with the transition between them occurring at approximately 60% relative
humidity at room temperature. For applications requiring minimal water content and high
stability, the pentahydrate form is often preferred over the more hygroscopic decahydrate. The
choice of a specific sodium borate should, therefore, be guided by the environmental conditions
of its intended use and the acceptable level of moisture interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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